![molecular formula C7H7BrFNO B1376317 4-Bromo-2-ethoxy-5-fluoropyridine CAS No. 1353776-96-1](/img/structure/B1376317.png)
4-Bromo-2-ethoxy-5-fluoropyridine
Overview
Description
“4-Bromo-2-ethoxy-5-fluoropyridine” is a chemical compound with the molecular formula C7H7BrFNO. It has a molecular weight of 220.04 . This compound is used as a reagent in various chemical reactions .
Synthesis Analysis
The synthesis of “4-Bromo-2-ethoxy-5-fluoropyridine” can be achieved from “4-Bromo-5-fluoro-pyridin-2-ol” and “Ethyl iodide”. The mixture of these two compounds is stirred at room temperature overnight. Then the reaction mixture is quenched by the addition of water and DCM .
Molecular Structure Analysis
The molecular structure of “4-Bromo-2-ethoxy-5-fluoropyridine” consists of a pyridine ring which is a six-membered ring with one nitrogen atom. The pyridine ring is substituted at the 2nd position with an ethoxy group, at the 4th position with a bromo group, and at the 5th position with a fluoro group .
Chemical Reactions Analysis
“4-Bromo-2-ethoxy-5-fluoropyridine” can participate in various chemical reactions. For instance, it can be used in Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Scientific Research Applications
Synthesis of Fluorinated Pyridines
4-Bromo-2-ethoxy-5-fluoropyridine: is a valuable intermediate in the synthesis of various fluorinated pyridines . These compounds are of interest due to their unique physical, chemical, and biological properties, which are significantly influenced by the presence of fluorine atoms. The electron-withdrawing nature of fluorine makes these pyridines less reactive and less basic than their non-fluorinated counterparts, opening up possibilities for selective synthesis and functionalization.
Agricultural Chemical Development
The introduction of fluorine atoms into organic molecules is a common strategy to enhance the physical, biological, and environmental properties of agricultural chemicals . 4-Bromo-2-ethoxy-5-fluoropyridine can serve as a starting material for the synthesis of herbicides and insecticides, contributing to the development of more effective and environmentally friendly agrochemicals.
Pharmaceutical Research
Fluorinated compounds, including those derived from 4-Bromo-2-ethoxy-5-fluoropyridine , play a significant role in pharmaceutical research . The incorporation of fluorine can improve the metabolic stability, binding affinity, and bioavailability of potential drug candidates. This compound can be used to create building blocks for the synthesis of various medicinal agents.
Material Science
In material science, 4-Bromo-2-ethoxy-5-fluoropyridine can be utilized to synthesize complex organic molecules that form part of advanced materials . These materials may exhibit novel properties such as enhanced conductivity, photoreactivity, or thermal stability, making them suitable for use in electronics, coatings, and other technological applications.
Radiolabeled Compounds for Imaging
The synthesis of 18F-labeled pyridines is an area of interest in the development of imaging agents for positron emission tomography (PET) . 4-Bromo-2-ethoxy-5-fluoropyridine can be a precursor in the preparation of these compounds, which are used in medical diagnostics to visualize and measure biological processes in vivo.
Organic Synthesis Methodology
This compound is also important in the field of organic synthesis methodology . It can be used in various coupling reactions, such as Suzuki and Sonogashira couplings, to create a wide array of organic structures. These reactions are fundamental in constructing complex molecules for further application in different fields of chemistry.
Safety and Hazards
properties
IUPAC Name |
4-bromo-2-ethoxy-5-fluoropyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BrFNO/c1-2-11-7-3-5(8)6(9)4-10-7/h3-4H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEVZLWQGRVQEOB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC=C(C(=C1)Br)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BrFNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2-ethoxy-5-fluoropyridine | |
CAS RN |
1353776-96-1 | |
Record name | 4-bromo-2-ethoxy-5-fluoropyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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